Cas no 249925-60-8 (2-Propyn-1-amine,N-ethynyl-N-propyl-)

• Product Name: 2-Propyn-1-amine,N-ethynyl-N-propyl-
• CAS No: 249925-60-8
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 246234
• Update Time: 2024-01-26

2-Propyn-1-amine,N-ethynyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine,N-ethynyl-N-propyl-
• 2-Propyn-1-amine,N-ethynyl-N-propyl-(9CI)
• 2-Propyn-1-amine, N-ethynyl-N-propyl-

• Inchi： 1S/C8H11N/c1-4-7-9(6-3)8-5-2/h1,3H,5,7-8H2,2H3
• InChI Key： IPEDFHKDDUDLIU-UHFFFAOYSA-N
• SMILES： C(N(C#C)CCC)C#C

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24